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Compound of Interest

Compound Name: Hydroxylamine nitrate

Cat. No.: B8762895 Get Quote

Executive Summary
This application note details the formulation, safety protocols, and characterization of

Hydroxylammonium Nitrate (HAN)-based energetic ionic liquid propellants. As the aerospace

industry shifts away from carcinogenic hydrazine, HAN-based blends offer a "green" alternative

with approximately 1.4x higher density and 50% higher density-specific impulse (

).

This guide focuses on the formulation of SHP163 (a high-performance HAN/Ammonium

Nitrate/Methanol blend) and provides comparative protocols for HAN-Glycine variants. It

addresses the critical challenge of balancing combustion instability with thermal management

through precise fuel additive ratios.

Safety Directives & Material Compatibility
WARNING: HAN is an energetic oxidizer. While less toxic than hydrazine, it is

thermodynamically unstable.

Explosion Hazard: Never allow HAN solutions to dry completely. Pure, solid HAN is a Class

1.1 explosive.[1] Keep water content >5% at all times during processing.

Incompatible Materials: Contact with Copper (Cu), Iron (Fe), Nickel (Ni), or their alloys (e.g.,

standard Stainless Steel 304/316) catalyzes rapid, exothermic decomposition.
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Approved Materials: Borosilicate Glass, PTFE (Teflon), PFA, Polyethylene, Titanium

(Grade 2), and Hastelloy C-276.

PPE: Full face shield, blast apron, neoprene gloves, and grounding straps are mandatory.

Work must be performed behind a polycarbonate blast shield.

Chemical Theory & Mechanism
HAN-based propellants function as liquid monopropellants where the oxidizer (HAN) and fuel

(Methanol/Glycine) are mixed at the molecular level.

The Role of Fuel Additives
Pure HAN burns too hot (>2000 K) and has a high burn rate exponent, leading to chamber

instability. Fuel additives serve two purposes:

Thermal Management: Lower the adiabatic flame temperature to protect catalyst beds (e.g.,

Shell 405 or Iridium-based).

Stoichiometric Balance: Scavenge excess oxygen from HAN decomposition to maximize

.

Mechanism of Decomposition: The combustion is initiated by the proton transfer from the

hydroxylammonium cation (

) to the nitrate anion (

), generating nitric acid and hydroxylamine, which subsequently react exothermically.
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Figure 1: Simplified reaction pathway showing the critical role of fuel in the redox phase.

Formulation Protocol: SHP163 Standard
Target Composition (wt%):

HAN: 73.6%[2][3][4]

Ammonium Nitrate (AN): 3.9%[2][3][4]

Methanol (MeOH): 16.3%[2][3][4][5][6]

Water: 6.2%[2][3][4]

Materials Preparation
HAN Stock: Use commercially available 80-95% HAN aqueous solution. Titrate to determine

exact concentration before calculation.

Ammonium Nitrate: Reagent grade (>99%). Dry in a vacuum oven at 60°C for 4 hours to

remove moisture.

Methanol: HPLC grade (>99.9%).

Blending Workflow
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Batch Size: 100g (Lab Scale)

Water Adjustment: Calculate the water present in the HAN stock. Add requisite DI water to a

PTFE beaker to reach the 6.2% target (minus water coming from HAN source).

AN Dissolution: Add 3.9g Ammonium Nitrate to the water. Stir with a PTFE-coated magnetic

bar until fully dissolved. Note: This is endothermic; solution will cool.

Oxidizer Blending: Slowly pour the calculated mass of HAN solution into the AN/Water

mixture. Stir at 200 RPM for 10 minutes.

Checkpoint: Solution must be clear and colorless.

Fuel Addition (Critical Step):

Place the beaker in a water bath maintained at 20°C.

Add 16.3g Methanol dropwise using a peristaltic pump or burette.

Monitor Temperature: Do not exceed 35°C. Localized heating can cause premature

decomposition.

Filtration: Pass final solution through a 2µm PTFE membrane filter to remove particulates

that could clog thruster injector heads.
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Figure 2: Step-by-step formulation workflow for SHP163.

Characterization & Quality Control
Density & Viscosity
HAN blends are viscous ionic liquids. Properties must be verified to ensure proper injector flow.

Method: Oscillating U-tube density meter (e.g., Anton Paar).
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Acceptance Criteria (25°C):

Density:

Viscosity:

(Low viscosity is crucial for atomization).

Thermal Stability (DSC)
Differential Scanning Calorimetry is used to determine the onset of thermal decomposition (

).

Instrument: High-pressure DSC (Au-plated or Ti crucibles). Do not use Aluminum pans.

Protocol: Ramp 5°C/min from 25°C to 300°C under

(5 MPa).

Result: SHP163 should show a sharp exothermic peak.

: ~180°C (Pure thermal)

(with Ir Catalyst): ~80-100°C

Comparative Performance Data
The following table contrasts the formulated SHP163 against Hydrazine and a Glycine-based

variant.
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Property Hydrazine (Ref) SHP163 (Methanol)
HAN-Glycine
(HAN204)

Primary Fuel N/A Methanol (Liquid) Glycine (Solid)

Density (g/cm³) 1.00 1.40 1.45

Specific Impulse (s) ~220 ~250 ~190

Combustion Temp (K) 1200 ~2400 ~1400

Toxicity High (Carcinogen) Moderate (Acute 4) Low

Application Standard High Perf. Thrusters Gas Generators

Table 1: Comparative properties of monopropellant formulations [1, 3].

Troubleshooting & Storage
Phase Separation: If the solution turns cloudy, water content is likely too low (<5%), causing

AN or Glycine to precipitate. Add water dropwise.

pH Drift: HAN is naturally acidic (pH 1-2). If pH drops further during storage, it indicates

autocatalytic decomposition (

formation). Discard immediately.

Storage: Store in dark, vented HDPE or Teflon containers at 5-15°C.

References
NASA Technical Reports Server. (2020). HAN-Based Monopropellant Technology

Development. Retrieved from [Link]

Japan Aerospace Exploration Agency (JAXA). (2019).[2][4] Basic properties of hydroxyl

ammonium nitrate (HAN) based monopropellant for thrusters. Journal of the Explosives

Society of Japan. Retrieved from [Link]

Amorous, J., et al. (2021).[7] Review of State-of-the-Art Green Monopropellants. TU Delft

Repository. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://ntrs.nasa.gov/
https://encyclopedia.pub/entry/6853
https://repository.tudelft.nl/file/File_b9483c80-7bd7-41c2-861f-307be27e0957?preview=1
https://www.jes.or.jp/
https://apps.dtic.mil/sti/tr/pdf/ADA195246.pdf
https://repository.tudelft.nl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8762895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Army Research Laboratory. (1983). HAN-Based Liquid Gun Propellants: Physical

Properties. DTIC. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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